6-Chloro-N,5-dimethyl-N-(1-methylpiperidin-3-YL)pyridine-3-sulfonamide

• CAS: 1436112-93-4
• Molecular Formula: C13H20ClN3O2S
• Molecular Weight: 317.83
• SMILES: CC1=CC(=CN=C1Cl)S(=O)(=O)N(C)C2CCCN(C2)C
• InChI: InChI=1S/C13H20ClN3O2S/c1-10-7-12(8-15-13(10)14)20(18,19)17(3)11-5-4-6-16(2)9-11/h7-8,11H,4-6,9H2,1-3H3
• InChIKey: LYVGXJGHJUPTHX-UHFFFAOYSA-N
• Solubility: not available

6-Chloro-N,5-dimethyl-N-(1-methylpiperidin-3-yl)pyridine-3-sulfonamide (CAS 1436112-93-4): Identity and Core Structural Features

6-Chloro-N,5-dimethyl-N-(1-methylpiperidin-3-YL)pyridine-3-sulfonamide (CAS 1436112-93-4) is a synthetic small-molecule sulfonamide with the molecular formula C13H20ClN3O2S and a molecular weight of 317.83 g/mol [1]. The compound belongs to the pyridine-3-sulfonamide class and features three distinguishing structural elements: a chloro substituent at the pyridine 6-position, a methyl group at the 5-position, and a 1-methylpiperidin-3-yl moiety attached to the sulfonamide nitrogen . These structural features differentiate it from simpler pyridine-sulfonamide analogs and position it within chemical space relevant to ion channel modulation and receptor antagonism patent families [2].

✓ Piperidine-sulfonamide architecture reported in orexin receptor antagonist patent families

✓ Basic amine handle supports synthetic library diversification absent in neutral thiazole/oxolane analogs

✓ CNS drug-like property benchmarking in matched molecular pair format with non-basic N-substituted analogs

• [1] PubChem. 6-Chloro-N,5-dimethyl-N-(1-methylpiperidin-3-yl)pyridine-3-sulfonamide. Compound Summary. National Center for Biotechnology Information. View Source
• [2] Knust H, Nettekoven M, Pinard E, Roche O, Rogers-Evans M. Piperidine Sulphonamide Derivatives. US Patent Application US2012/0238602 A1. Published September 20, 2012. View Source

Why Close Analogs Cannot Substitute for CAS 1436112-93-4

Within the pyridine-3-sulfonamide class, minor alterations to the N-substituent on the sulfonamide group produce large shifts in physicochemical properties, receptor binding profiles, and downstream functional activity [1]. The 1-methylpiperidin-3-yl group on this compound introduces a basic tertiary amine center with a pKa distinct from neutral heterocyclic N-substituents (e.g., thiazole or oxolane), directly altering the protonation state under physiological conditions, membrane permeability, and target engagement kinetics [2]. Patent datasets confirm that pyridinyl sulfonamide derivatives with different N-substitution patterns, such as those disclosed in Boehringer Ingelheim's AOC3 inhibitor program, yield divergent selectivity profiles across amine oxidase subtypes, meaning a generic substitution based solely on core scaffold similarity risks selecting a compound with functionally irrelevant or even opposing biological activity [3]. The following quantitative evidence establishes where this specific compound's structural features translate into measurable performance differences relative to its closest analogs.

N-substituent basicity shifts protonation state and membrane permeability relative to neutral thiazole/oxolane analogs, potentially altering assay-relevant behavior.

Piperidine, thiazole, and oxolane N-substituents occupy distinct chemical topology space; receptor binding profiles may not transfer across these series.

Patent-claimed target contexts diverge (orexin receptor vs AOC3); substitution based on core scaffold similarity may lead to functionally unrelated target engagement.

• [1] Dyadyuchenko LV, Dmitrieva IG, Nazarenko DYu, Strelkov VD. Synthesis of Several Substituted Pyridine-3-Sulfonyl Chlorides, -Sulfonic Acids, and -Sulfonyl Amides. Chemistry of Heterocyclic Compounds. 2014;50:1259. View Source
• [2] Kuujia. 6-Chloro-N,5-dimethyl-N-(1,3-thiazol-2-yl)pyridine-3-sulfonamide (CAS 1385451-55-7): Chemical and Physical Properties. Product Technical Datasheet. View Source
• [3] Boehringer Ingelheim International GmbH. Pyridinyl Sulfonamide Derivatives, Pharmaceutical Compositions and Uses Thereof. WIPO Patent WO2020/089026 A1. Published May 7, 2020. View Source

Quantitative Differentiation Evidence vs. Closest Analogs

pKa Shift: 1-Methylpiperidin-3-yl vs. Thiazole and Oxolane

The target compound's N-(1-methylpiperidin-3-yl) substituent is predicted to possess a basic tertiary amine pKa of approximately 8.5–9.5, rendering the molecule predominantly protonated at physiological pH 7.4 . In contrast, the N-(1,3-thiazol-2-yl) analog (CAS 1385451-55-7) has a predicted pKa of 0.49 ± 0.10 for the thiazole nitrogen, meaning it remains neutral under identical conditions [1]. This fundamental ionization difference directly affects solubility, logD, and passive membrane permeability, representing a class-level property differentiation relevant to any biological assay design.

pKa Differentiation

Data to verify

ΔpKa ≈ 8–9 units

Ionization-state context may guide buffer selection and permeability assessment

Predicted values; experimental validation recommended

Evidence Dimension	Predicted pKa of the N-substituent heteroatom
Target Compound Data	pKa ~8.5–9.5 (tertiary amine; predicted)
Comparator Or Baseline	N-(1,3-thiazol-2-yl) analog: pKa 0.49 ± 0.10 (predicted)
Quantified Difference	ΔpKa ≈ 8.0–9.0 units
Conditions	In silico prediction at 20 °C; no experimental pKa data available for either compound

Why This Matters

A pKa difference of this magnitude means the target compound exists predominantly as a cation at assay-relevant pH, whereas the thiazole analog is neutral — a critical consideration for buffer selection, cell-based assay design, and interpretation of target engagement data derived from different N-substituted analogs.

• [1] Kuujia. 6-Chloro-N,5-dimethyl-N-(1,3-thiazol-2-yl)pyridine-3-sulfonamide (CAS 1385451-55-7): Experimental Properties — pKa 0.49 ± 0.10 (Predicted). Product Technical Datasheet. View Source

N-Substituent Ring Topology: Piperidine vs. Thiazole and Oxolane

The 1-methylpiperidin-3-yl substituent provides a saturated, three-dimensional amine-bearing ring with a single sp3-hybridized nitrogen capable of hydrogen bonding and salt bridge formation . By comparison, the N-(1,3-thiazol-2-yl) analog (CAS 1385451-55-7) presents a flat, aromatic 5-membered heterocycle with two heteroatoms, and the N-(oxolan-3-ylmethyl) analog (CAS 1436019-15-6) introduces a neutral, saturated oxygen-containing ether ring . These three substituents occupy fundamentally different regions of chemical shape space, as evidenced by their distinct InChI Keys and computed 3D conformational ensembles. No experimental head-to-head bioactivity comparison is publicly available for these three compounds against any single target.

N-Substituent Topology

Source review

Target: 1-methylpiperidin-3-yl (saturated 6-ring, basic N)

Comparators: 1,3-thiazol-2-yl (aromatic, neutral) & oxolan-3-ylmethyl (ether, neutral)

Scaffold topology defines distinct chemical space; binding profiles may not transfer

No head-to-head bioactivity data available

Evidence Dimension	N-substituent heterocycle topology and heteroatom composition
Target Compound Data	1-methylpiperidin-3-yl (saturated 6-membered ring; 1 basic N; MW 317.83)
Comparator Or Baseline	1,3-thiazol-2-yl (aromatic 5-membered; 1N + 1S; MW 303.79) and oxolan-3-ylmethyl (saturated 5-membered ether; 1O; MW 304.79)
Quantified Difference	Qualitative scaffold class difference; no common bioactivity data available for quantitative comparison
Conditions	Chemical structure comparison based on vendor catalog data

Why This Matters

For procurement decisions, the saturated piperidine versus aromatic thiazole versus ether oxolane substitution defines entirely distinct chemical series; selecting this compound over an analog cannot be based on interchangeable activity, but on the specific structural requirements of the target binding site being interrogated.

Orexin Receptor Antagonist Patents for Piperidine-Sulfonamides

The Roche patent US2012/0238602 A1 ('Piperidine Sulphonamide Derivatives') explicitly claims compounds of formula I wherein the sulfonamide nitrogen is substituted with piperidine-containing moieties, establishing the pharmacophoric relevance of the piperidine-sulfonamide linkage for orexin receptor antagonism [1]. Within the genus, preferred compounds with specific substitution patterns at the piperidine ring are described as exhibiting orexin receptor binding. The 6-chloro-5-methyl-pyridine-3-sulfonamide core combined with an N-(1-methylpiperidin-3-yl) group falls within the structural scope of this patent class. Specific IC50 values for the exact compound 1436112-93-4 are not disclosed; however, the patent's SAR tables demonstrate that alterations to the N-substituent piperidine moiety produce measurable shifts in orexin receptor affinity — a class-level inference that the piperidine identity matters for target engagement relative to non-piperidine analogs [1].

Patent SAR Context

Class-level

Piperidine-sulfonamide architecture claimed for orexin receptor antagonism (US2012/0238602) – no specific IC50 for this compound

N-substituent sensitivity observed in patent SAR; target engagement context requires verification

Specific compound data absent in public domain

Evidence Dimension	Orexin receptor antagonism SAR — N-substituent dependence
Target Compound Data	No quantitative orexin receptor data available for CAS 1436112-93-4 specifically
Comparator Or Baseline	Piperidine-substituted analogs within the patent genus show variable orexin receptor binding depending on piperidine substitution pattern
Quantified Difference	Unquantified for this specific compound; patent SAR demonstrates N-substituent sensitivity
Conditions	Patent example compounds tested in orexin receptor binding assays; no direct data for 1436112-93-4

Why This Matters

For researchers exploring orexin receptor pharmacology or sleep disorder mechanisms, the piperidine-sulfonamide architecture embodied by CAS 1436112-93-4 is specifically claimed as the pharmacologically relevant scaffold, distinguishing it from pyridine-sulfonamides bearing non-piperidine N-substituents that are claimed in separate patent families for unrelated targets (e.g., AOC3 inhibition).

• [1] Knust H, Nettekoven M, Pinard E, Roche O, Rogers-Evans M. Piperidine Sulphonamide Derivatives. US Patent Application US2012/0238602 A1. Assignee: Hoffmann-La Roche Inc. Published September 20, 2012. View Source

Highest-Confidence Application Scenarios for 1436112-93-4

Chemical Probe for Orexin Receptor Pharmacology

The piperidine-sulfonamide architecture has been explicitly claimed in the Roche patent family as relevant for orexin receptor antagonism [1]. Researchers investigating orexin-mediated pathways in sleep, narcolepsy, or circadian rhythm disorders may select CAS 1436112-93-4 as a tool compound to probe piperidine-dependent SAR within the pyridine-sulfonamide series, given its specific N-(1-methylpiperidin-3-yl) substitution that distinguishes it from thiazole- or oxolane-bearing analogs claimed in other patent spaces [REFS-1, REFS-2].

Scaffold Optimization and Library Enumeration

The compound's three-dimensional piperidine substituent provides a vector for further derivatization that is absent in planar thiazole or neutral oxolane analogs [1]. Synthetic chemists seeking to build focused libraries around the 6-chloro-5-methyl-pyridine-3-sulfonamide core for ion channel or GPCR screening can use CAS 1436112-93-4 as a key intermediate, leveraging the basic amine for salt formation, quaternization, or reductive amination diversification that is not accessible with the non-basic comparator scaffolds [2].

Nav1.7 vs. Nav1.5 Isoform Selectivity Profiling

Although no direct data exist for CAS 1436112-93-4, related pyridine-sulfonamide sodium channel inhibitor patents detail compounds with measurable Nav1.7 binding affinity and selectivity over the cardiac Nav1.5 isoform [1]. The 1-methylpiperidin-3-yl substituent's basic amine and conformational flexibility may contribute to isoform selectivity, contrasting with rigid aromatic N-substituents. This compound is a candidate for inclusion in Nav1.7 versus Nav1.5 selectivity screening panels alongside thiazole- and oxolane-bearing matched analogs to experimentally determine the N-substituent's contribution to selectivity.

CNS Drug Design Physicochemical Benchmarking

With a molecular weight of 317.83 Da, clogP in the range of 2–3 (predicted), and a basic amine predicted pKa of 8.5–9.5, CAS 1436112-93-4 occupies physicochemical space consistent with CNS drug-likeness guidelines [1]. Procurement of this compound alongside its neutral thiazole analog (pKa 0.49) enables parallel assessment of how N-substituent basicity shifts logD, PAMPA permeability, and brain tissue binding in a matched molecular pair format — a study design that directly addresses the substitution failure risk highlighted in Section 2 [2].

Application

Selection Property

Validation Focus

Chemical Probe for Orexin Receptor Pharmacology

Piperidine-sulfonamide scaffold (orexin patent association)

Orexin receptor binding assay context; N-substituent selectivity review

Scaffold Optimization and Library Enumeration

Basic amine handle for further derivatization

Synthetic diversification potential; amine-based library enumeration

Nav1.7 vs Nav1.5 Isoform Selectivity Profiling

Conformational flexibility of piperidine substituent

Isoform selectivity screening in matched molecular pair format

CNS Drug Design Physicochemical Benchmarking

CNS drug-like property profile (molecular weight, clogP, basic pKa)

Parallel logD, PAMPA permeability, and brain tissue binding vs neutral analog

• [1] Knust H, Nettekoven M, Pinard E, Roche O, Rogers-Evans M. Piperidine Sulphonamide Derivatives. US Patent Application US2012/0238602 A1. Published September 20, 2012. View Source
• [2] Boehringer Ingelheim International GmbH. Pyridinyl Sulfonamide Derivatives, Pharmaceutical Compositions and Uses Thereof. WIPO Patent WO2020/089026 A1. Published May 7, 2020. (Referenced for contrasting target indication: AOC3 inhibition versus orexin receptor antagonism.) View Source